Cas no 2138558-06-0 (4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol)

4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol is a chiral cyclohexanol derivative featuring a substituted amino group and a tetrahydropyran (oxane) moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for applications requiring stereochemical precision. The presence of both hydroxyl and tertiary amine functional groups enhances its versatility in organic transformations, such as asymmetric catalysis or medicinal chemistry derivatization. Its rigid cyclohexane backbone, combined with the oxane ring, may contribute to improved metabolic stability in drug design. The methyl substitution on the cyclohexane ring further modulates steric and electronic properties, making it a valuable scaffold for structure-activity relationship studies in bioactive molecule development.
4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol structure
2138558-06-0 structure
Product Name:4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol
CAS No:2138558-06-0
MF:C13H25NO2
MW:227.343104124069
CID:5777242
PubChem ID:165787312
Update Time:2025-06-12

4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol
    • EN300-1160096
    • 2138558-06-0
    • 4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol
    • Inchi: 1S/C13H25NO2/c1-10-3-4-12(15)9-13(10)14(2)11-5-7-16-8-6-11/h10-13,15H,3-9H2,1-2H3
    • InChI Key: QZIBGXASNMGJNP-UHFFFAOYSA-N
    • SMILES: OC1CCC(C)C(C1)N(C)C1CCOCC1

Computed Properties

  • Exact Mass: 227.188529040g/mol
  • Monoisotopic Mass: 227.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.7Ų

4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol Pricemore >>

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4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol Related Literature

Additional information on 4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol

Introduction to 4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol (CAS No. 2138558-06-0)

4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol (CAS No. 2138558-06-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclohexane ring and substituted amino group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol is composed of a cyclohexane ring with a hydroxyl group at the C1 position, a methyl group at the C4 position, and an amino group at the C3 position, which is further substituted with a methyl and a tetrahydrofuran (oxan) ring. This intricate arrangement of functional groups imparts the compound with distinct chemical and physical properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol has also been investigated for its neuroprotective effects. Preclinical studies in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings are particularly significant given the growing prevalence of neurodegenerative disorders and the urgent need for effective treatments.

In addition to its therapeutic potential, 4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol has also been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its development as a drug candidate. Its high bioavailability and low toxicity profile make it an attractive option for further clinical evaluation.

The synthesis of 4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol has been optimized through various synthetic routes, each with its own advantages and challenges. One common approach involves the reaction of 4-methylcyclohexanone with an appropriate amine derivative followed by reduction to form the final product. Advances in synthetic chemistry have led to more efficient and scalable methods, facilitating the production of this compound for both research and commercial purposes.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-Methyl-3-[methyl(oxan-4-yl)amino]cyclohexan-1-ol (CAS No. 2138558-06-0) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated biological activities make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various conditions.

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